(5-Chloro-2-methylpyridin-3-yl)methanol

• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.6 g/mol
• IUPAC Name: (5-chloro-2-methylpyridin-3-yl)methanol
• InChI: InChI=1S/C7H8ClNO/c1-5-6(4-10)2-7(8)3-9-5/h2-3,10H,4H2,1H3
• InChI Key: XQBYTWGPNODNFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)Cl)CO

Description

(5-Chloro-2-methylpyridin-3-yl)methanol is a useful research compound. Its molecular formula is C7H8ClNO and its molecular weight is 157.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a THF (30 mL) solution of 5-chrolo-2-methyl nicotinic acid methyl ester (CAS# 350597-49-8) (1.0 g), boron lithium hydride (0.153 g) was added at 0° C. The reaction solution was agitated at room temperature for 2 hours. The reaction solution was added to iced water and the reaction solution was extracted with ethyl acetate. The obtained organic layer was washed with a saturated salt solution, and it concentrated under reduced pressure after dried over anhydrous magnesium sulfate. 0.26 g of the title compound was obtained by the residue was purified by silica gel chromatography (elution solvent: heptane-ethyl acetate system).

Synthesis routes and methods II

Procedure details

To a stirring solution of 950 mg (5.12 mmol) of methyl 5-chloro-2-methylnicotinate in 20 mL of THF at 0° C. was added 500 mg (13.2 mmol) of LiAlH4 in 2 portions. After stirring at 0° C. for about 1 h., the following were added in succession: 0.5 mL of H2O, 0.5 mL of 15% NaOH (aqueous), and 1.5 mL of brine. The ice bath was removed and stirring was continued for 2 h. The mixture was filtered through Celite and concentrated. Purification by flash silica gel chromatography (2% MeOH/CHCl3) provided 399 mg of (5-chloro-2-methylpyridin-3-yl)methanol as an orange-yellow oil in 50% yield.